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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647 Get Quote

Introduction
Tert-butyl mercaptan ((CH₃)₃CSH) is an organosulfur compound widely used as an odorant

for natural gas due to its potent and distinct smell.[1] In research and pharmaceutical

development, it can be used as a chemical intermediate. Its solubility is a critical physical

property that influences its handling, reactivity, and potential applications. This guide details its

solubility characteristics in various media.

The molecular structure of tert-butyl mercaptan, with a nonpolar tertiary butyl group and a

weakly polar thiol group, governs its solubility. The bulky alkyl group leads to hydrophobic

characteristics, while the thiol group allows for weak hydrogen bonding.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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